2-(4-bromophenyl)-1-(3,4-dimethoxyphenethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
Description
2-(4-bromophenyl)-1-(3,4-dimethoxyphenethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C24H25BrN2O2S and its molecular weight is 485.44. The purity is usually 95%.
BenchChem offers high-quality 2-(4-bromophenyl)-1-(3,4-dimethoxyphenethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-bromophenyl)-1-(3,4-dimethoxyphenethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- Copper-Catalyzed Arylation and Intramolecular Annulation : A study demonstrates the synthesis of quinazoline derivatives, similar in structure to the compound of interest, through copper-catalyzed sequential arylation and intramolecular annulation (Duan et al., 2013).
- Synthesis of Tetrahydroquinazoline Derivatives : Another research explores the synthesis of various tetrahydroquinazoline derivatives, highlighting the compound's potential in creating diverse chemical structures (Bhatt et al., 2015).
Biological Evaluation
- Antimicrobial Activity : A study on quinazoline derivatives reports their antimicrobial activity, suggesting potential biological applications for similar compounds (Kubicová et al., 2003).
- Synthesis and Evaluation of Derivatives for Biological Activities : Research involving the synthesis and evaluation of quinazoline derivatives for various biological activities, such as antimicrobial and anti-inflammatory effects, could be relevant to the compound (Al-Abdullah et al., 2014).
Potential Medicinal Applications
- Studies on Heterocyclic Compounds : Investigations into heterocyclic compounds, including quinazolines, highlight the potential medicinal applications of these chemicals (Kozhevnikov et al., 1982).
- Synthesis and Antimicrobial Activity of Related Compounds : Further research into the synthesis and antimicrobial activity of compounds structurally similar to 2-(4-bromophenyl)-1-(3,4-dimethoxyphenethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione suggests potential medicinal uses (Zaki et al., 2019).
Chemical Properties and Reactions
- Study of Cyclisation Processes : A study focusing on the cyclisation of carbanilides to quinazolines may provide insights into the chemical properties and reactions of the compound (Taylor, 1968).
properties
IUPAC Name |
2-(4-bromophenyl)-1-[2-(3,4-dimethoxyphenyl)ethyl]-5,6,7,8-tetrahydroquinazoline-4-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25BrN2O2S/c1-28-21-12-7-16(15-22(21)29-2)13-14-27-20-6-4-3-5-19(20)24(30)26-23(27)17-8-10-18(25)11-9-17/h7-12,15H,3-6,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHEJUDMYJKFNOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2C3=C(CCCC3)C(=S)N=C2C4=CC=C(C=C4)Br)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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